m-Hydroxycocaine-D3
m-Hydroxycocaine-D3
Brand Name:
Vulcanchem
CAS No.:
253775-19-8
VCID:
VC21124698
InChI:
InChI=1S/C17H21NO5/c1-18-11-6-7-13(18)15(17(21)22-2)14(9-11)23-16(20)10-4-3-5-12(19)8-10/h3-5,8,11,13-15,19H,6-7,9H2,1-2H3/t11-,13+,14-,15+/m0/s1/i1D3
SMILES:
CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)OC
Molecular Formula:
C17H21NO5
Molecular Weight:
322.37 g/mol
m-Hydroxycocaine-D3
CAS No.: 253775-19-8
Cat. No.: VC21124698
Molecular Formula: C17H21NO5
Molecular Weight: 322.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 253775-19-8 |
|---|---|
| Molecular Formula | C17H21NO5 |
| Molecular Weight | 322.37 g/mol |
| IUPAC Name | methyl (1R,2R,3S,5S)-3-(3-hydroxybenzoyl)oxy-8-(trideuteriomethyl)-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C17H21NO5/c1-18-11-6-7-13(18)15(17(21)22-2)14(9-11)23-16(20)10-4-3-5-12(19)8-10/h3-5,8,11,13-15,19H,6-7,9H2,1-2H3/t11-,13+,14-,15+/m0/s1/i1D3 |
| Standard InChI Key | IQXBUEUAOWARGT-ZRYGNULPSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C3=CC(=CC=C3)O)C(=O)OC |
| SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)OC |
| Canonical SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC(=CC=C3)O)C(=O)OC |
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